Cas no 1190316-61-0 (4-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid)

• Product Name: 4-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• CAS No: 1190316-61-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD12962756
• CID: 2169645
• PubChem ID: 53412901
• Update Time: 2024-11-03

4-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-7-azaindole-5-carboxylic acid
• 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• SB14276
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-methyl-
• AS-49454
• SCHEMBL1082037
• Z1255443750
• I10572
• DTXSID001220033
• 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylicacid
• DB-242073
• CS-0216214
• EN300-365665
• MFCD12962756
• 1190316-61-0
• AKOS027253811
• 4-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

• MDL： MFCD12962756
• Inchi： 1S/C9H8N2O2/c1-5-6-2-3-10-8(6)11-4-7(5)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： HDUOJOQMOGXEES-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(C=CN2)=C1C)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.2

Experimental Properties

• Density: 1.4±0.1 g/cm3

4-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines